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Compound of Interest

Compound Name: 1-Nonadecanol

Cat. No.: B074867

For researchers, scientists, and drug development professionals, the responsible management
and disposal of laboratory chemicals are paramount to ensuring operational safety and
environmental stewardship. This guide provides a comprehensive, step-by-step procedure for
the proper disposal of 1-Nonadecanol, aligning with established safety protocols and
regulatory guidelines. While 1-Nonadecanol is not currently classified as a hazardous
substance under the Globally Harmonized System (GHS), it is imperative to handle its disposal

with a cautious and standardized approach, treating it as a regulated chemical waste to prevent
environmental release.[1][2][3]

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be outfitted with the appropriate
Personal Protective Equipment (PPE) to minimize exposure risks.
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PPE Item Specification Purpose

Nitrile or other chemically )
Gloves ] To prevent skin contact.[3]
resistant gloves.

) Safety glasses with side To protect eyes from potential
Eye Protection _ )
shields or chemical goggles. splashes.[3]

To protect clothing and skin

Lab Coat Standard laboratory coat. o
from contamination.[3]
Recommended to avoid
inhalation, especially if the
Respiratory Mask Type N95 (US) or equivalent. material is in powder form or if

dust/aerosols may be

generated.[4]

Step-by-Step Disposal Protocol

The disposal of 1-Nonadecanol must be managed in accordance with federal and local
regulations, such as those established by the Environmental Protection Agency (EPA) under
the Resource Conservation and Recovery Act (RCRA).[5][6] The following protocol outlines the
necessary steps for compliant disposal.

Step 1: Waste Identification and Segregation

e Do Not Mix: Chemical wastes should be segregated and stored separately based on their
compatibility.[7] Do not mix 1-Nonadecanol waste with other waste streams, such as
halogenated solvents, acids, or bases, unless explicitly approved by your institution's
Environmental Health and Safety (EHS) department.[3][7]

» Dedicated Container: Collect waste 1-Nonadecanol in a designated, chemically compatible
container. The original product container, if in good condition, is often a suitable choice.[3]
Ensure the container has a tightly sealing cap to prevent any leaks or spills.[4]

Step 2: Waste Container Labeling

Proper labeling is a critical regulatory requirement. The container must be clearly marked with a
hazardous waste tag.
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Label Contents: The label must include the words "Hazardous Waste".[5]

Full Chemical Name: Clearly write the full, common chemical name: "1-Nonadecanol".
Abbreviations, acronyms, or chemical formulas are not permissible.[5]

List All Components: If it is a mixture, every chemical component must be listed with its
approximate quantity or percentage.[5]

Essential Information: Include the date of waste generation, the place of origin (e.qg.,
laboratory room number), and the name and contact number of the Principal Investigator.[5]

Hazard Pictograms: Check the appropriate hazard pictograms if applicable. Although 1-
Nonadecanol is not GHS classified, it is considered a combustible solid.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the sealed and labeled waste container in a designated satellite
accumulation area within your laboratory.

Secure Location: This area should be under the control of laboratory personnel, away from
general traffic, and clearly marked.[3]

Secondary Containment: It is best practice to use secondary containment (such as a larger,
chemically resistant tub or bin) to capture any potential leaks from the primary container.[3]

Step 4: Arranging for Final Disposal

Contact EHS: Never dispose of chemical waste in the regular trash or down the sanitary
sewer.[5] Contact your institution's EHS department to schedule a pickup for the hazardous
waste.[3][5]

Documentation: Complete any required forms, such as a Hazardous Waste Information
Form, providing a full list of the chemicals for disposal.[5]

Professional Disposal: The EHS department will ensure the waste is transported and
disposed of by a licensed and approved waste disposal company, which will use methods
such as high-temperature incineration in compliance with all regulations.[3][4]
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Chemical and Regulatory Data

The following table summarizes key quantitative and classification data for 1-Nonadecanol.

Property Value Source
CAS Number 1454-84-8 [1][4]
Molecular Formula C19H400 [2][8]
GHS Hazard Classification Not Classified [1][2]
Storage Class 11 (Combustible Solids)

Melting Point 60-61 °C [8]

For reference only:
UN Proper Shipping Name FLAMMABLE SOLID, [1]
ORGANIC, N.O.S.

Transport Hazard Class For reference only: 4.1 [1]

Experimental Protocols for Disposal

Currently, there are no specific, publicly available experimental protocols for the chemical
neutralization or degradation of 1-Nonadecanol waste in a laboratory setting.[3] The standard
and required procedure is to manage it as a regulated chemical waste through your institution's
EHS program for disposal by a certified hazardous waste management company.[3] This
ensures the highest level of safety and environmental compliance.

Disposal Workflow Diagram

The diagram below illustrates the procedural flow for the proper disposal of 1-Nonadecanol,
from initial waste generation to final, compliant disposal.
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Step 1: Waste Generation
& Segregation

:

Collect 1-Nonadecanol waste
in a dedicated, compatible container.

:

Step 2: Labeling

:

Affix 'Hazardous Waste' tag.
Include full chemical name, date,
and PI information.

:

Step 3: Secure Storage

l

Store sealed container in a
designated Satellite Accumulation
Area with secondary containment.

l

Step 4: Arrange Disposal

:

Contact institution's EHS
office for waste pickup.

Final Disposal

Disposed of by a licensed
hazardous waste contractor.

Diagram: 1-Nonadecanol Disposal Workflow

Click to download full resolution via product page

Caption: Procedural flow for the safe and compliant disposal of 1-Nonadecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of 1-Nonadecanol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074867#1-nonadecanol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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